![molecular formula C20H24N2O B4422172 4-benzyl-N-(2-methylphenyl)-1-piperidinecarboxamide](/img/structure/B4422172.png)
4-benzyl-N-(2-methylphenyl)-1-piperidinecarboxamide
Overview
Description
4-benzyl-N-(2-methylphenyl)-1-piperidinecarboxamide is a synthetic compound that belongs to the class of piperidine carboxamides. This compound has gained significant attention in the scientific community due to its potential applications in drug development.
Mechanism of Action
The exact mechanism of action of 4-benzyl-N-(2-methylphenyl)-1-piperidinecarboxamide is not fully understood. However, it has been shown to inhibit the activity of the protein kinase C (PKC) enzyme, which plays a role in cell proliferation and survival. Additionally, it has been shown to modulate the activity of the mu-opioid receptor, which is involved in pain perception and addiction.
Biochemical and physiological effects:
Studies have shown that this compound has anticancer activity by inducing apoptosis, inhibiting cell proliferation, and reducing the expression of certain genes involved in cancer progression. Additionally, it has been shown to have analgesic effects by modulating the activity of the mu-opioid receptor. However, more research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using 4-benzyl-N-(2-methylphenyl)-1-piperidinecarboxamide in lab experiments is its potential as a novel therapeutic agent for cancer and neuropathic pain. Additionally, it has shown promising results in in vitro studies. However, one limitation is the lack of in vivo studies to support its efficacy and safety.
Future Directions
There are several future directions for research on 4-benzyl-N-(2-methylphenyl)-1-piperidinecarboxamide. One direction is to conduct more in vivo studies to determine its efficacy and safety as a therapeutic agent. Additionally, further research is needed to fully understand its mechanism of action and potential applications in drug development. Finally, it may be useful to investigate its potential as a treatment for addiction and other neurological disorders.
Scientific Research Applications
4-benzyl-N-(2-methylphenyl)-1-piperidinecarboxamide has been studied for its potential applications in drug development. It has been shown to have activity against various types of cancer cells, including breast, lung, and colon cancer cells. Additionally, it has been studied for its potential use as a treatment for neuropathic pain and addiction.
properties
IUPAC Name |
4-benzyl-N-(2-methylphenyl)piperidine-1-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H24N2O/c1-16-7-5-6-10-19(16)21-20(23)22-13-11-18(12-14-22)15-17-8-3-2-4-9-17/h2-10,18H,11-15H2,1H3,(H,21,23) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UEKYEPBDSJNCDZ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)N2CCC(CC2)CC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H24N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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